Cas no 2138352-74-4 (4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine)

4-Bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is a brominated heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core. This intermediate is valuable in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in Suzuki-Miyaura and nucleophilic substitution reactions. The presence of both bromine and amine functional groups enables selective modifications, making it a useful building block for the synthesis of biologically active molecules. Its rigid fused-ring structure contributes to stability while allowing for precise structural derivatization. The compound is commonly employed in the development of kinase inhibitors and other therapeutic agents, offering researchers a reliable scaffold for medicinal chemistry applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine structure

2138352-74-4 structure

Product Name:4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine

CAS No:2138352-74-4

MF:C₅H₄BrN₅

MW:214.022758483887

CID:6555851

PubChem ID:134276948

Update Time:2025-06-06

4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
- EN300-733247
- 2138352-74-4
- SCHEMBL19891462
- Inchi： 1S/C5H4BrN5/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H3,7,8,9,10,11)
- InChI Key： PJBXYNIVGXEBTC-UHFFFAOYSA-N
- SMILES： BrC1=C2C=NNC2=NC(N)=N1

Computed Properties

Exact Mass: 212.96501g/mol
Monoisotopic Mass: 212.96501g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 80.5Å²

4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-733247-0.05g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	0.05g	$1115.0	2025-03-11
Enamine	EN300-733247-0.1g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	0.1g	$1169.0	2025-03-11
Enamine	EN300-733247-0.25g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	0.25g	$1222.0	2025-03-11
Enamine	EN300-733247-0.5g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	0.5g	$1275.0	2025-03-11
Enamine	EN300-733247-1.0g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	1.0g	$1329.0	2025-03-11
Enamine	EN300-733247-2.5g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	2.5g	$2605.0	2025-03-11
Enamine	EN300-733247-5.0g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	5.0g	$3852.0	2025-03-11
Enamine	EN300-733247-10.0g	4-bromo-1H-pyrazolo[3,4-d]pyrimidin-6-amine	2138352-74-4	95.0%	10.0g	$5712.0	2025-03-11